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Compound of Interest

Compound Name: 3,4-dimethyl-N,N-diphenylaniline

Cat. No.: B3048538 Get Quote

A Comparative Guide to the Charge Mobility of
Diphenylaniline Derivatives
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the charge mobility of key diphenylaniline

derivatives, a class of organic materials crucial for the development of high-performance

electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics

(OPVs). The efficiency of these devices is intrinsically linked to the charge carrier mobility of

the materials used. Here, we present a comparative analysis of experimentally determined hole

mobilities for three prominent diphenylaniline derivatives, supported by detailed experimental

protocols and a visual representation of the measurement workflow.

Comparative Analysis of Hole Mobility
The charge mobility of an organic semiconductor is a critical parameter that dictates its ability

to transport electrical charges. In this comparison, we focus on the hole mobility of three well-

studied diphenylaniline derivatives:

N,N′-diphenyl-N,N′-bis(3-methylphenyl)-(1,1′-biphenyl)-4,4′-diamine (TPD)

N,N′-di(naphthalen-1-yl)-N,N′-diphenyl-1,1′-biphenyl-4,4′-diamine (NPD or α-NPD)

A Biphenyl Enamine Derivative (BE1)
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The hole mobility of these compounds has been primarily characterized using the Time-of-

Flight (TOF) technique, which directly measures the time it takes for charge carriers to drift

across a material under an applied electric field.

Table 1: Comparative Hole Mobility of Selected Diphenylaniline Derivatives

Compoun
d

Abbreviat
ion

Hole
Mobility
(cm²/Vs)

Measure
ment
Techniqu
e

Electric
Field
(V/cm)

Film
Thicknes
s

Referenc
e

N,N′-

diphenyl-

N,N′-bis(3-

methylphe

nyl)-(1,1′-

biphenyl)-4

,4′-diamine

TPD ~1 x 10⁻³

Time-of-

Flight

(TOF)

1 x 10⁵
Not

Specified
[1]

N,N′-

di(naphthal

en-1-yl)-

N,N′-

diphenyl-

1,1′-

biphenyl-

4,4′-

diamine

NPD (α-

NPD)

1.63 x 10⁻⁵

to 7.64 x

10⁻⁴

Space-

Charge-

Limited

Current

(SCLC)

1 x 10⁵
50 - 1000

nm
[2]

Biphenyl

Enamine

Derivative

BE1

~2 x 10⁻²

(at high

field)

Xerographi

c Time-of-

Flight

(XTOF)

6.4 x 10⁵
Not

Specified
[3]

Key Observations:

The biphenyl enamine derivative BE1 exhibits a significantly higher hole mobility at high

electric fields compared to the more conventional TPD and NPD.[3]
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The hole mobility of NPD shows a strong dependence on the film thickness, with thicker films

exhibiting higher mobility.[2] This is often attributed to the influence of interfacial trap states in

thinner films.

TPD is a well-established hole transport material with a reliable hole mobility in the order of

10⁻³ cm²/Vs.[1]

Experimental Protocols
Accurate and reproducible measurement of charge carrier mobility is paramount for the reliable

comparison of materials. The data presented in this guide were primarily obtained using the

Time-of-Flight (TOF) and Space-Charge-Limited Current (SCLC) methods.

Time-of-Flight (TOF) Method
The Time-of-Flight (TOF) technique is a direct method for determining the drift mobility of

charge carriers in a semiconductor.

Device Structure: A sandwich-type structure is typically employed, consisting of the organic

semiconductor layer between two electrodes. One electrode is semi-transparent to allow for

optical excitation.

Measurement Principle:

A thin layer of the diphenylaniline derivative is deposited onto a substrate with a bottom

electrode (e.g., Indium Tin Oxide - ITO).

A top electrode (e.g., Aluminum) is then deposited on the organic layer.

A voltage is applied across the device, creating an electric field.

A short pulse of light with energy greater than the material's bandgap is used to generate

electron-hole pairs near the semi-transparent electrode.

Depending on the polarity of the applied voltage, either holes or electrons will drift across the

organic layer towards the opposite electrode.
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The transient photocurrent generated by the moving charge carriers is measured as a

function of time.

The transit time (tᵣ) is determined from the inflection point of the photocurrent transient.

The drift mobility (µ) is then calculated using the following equation:

µ = d² / (V * tᵣ)

where 'd' is the thickness of the organic layer and 'V' is the applied voltage.

Space-Charge-Limited Current (SCLC) Method
The SCLC method is another common technique for determining the charge carrier mobility in

organic semiconductors.

Device Structure: Similar to the TOF method, a single-carrier device with a sandwich structure

is used. It is crucial to have an ohmic contact for the injection of the charge carrier being

studied.

Measurement Principle:

The current density (J) is measured as a function of the applied voltage (V).

In the SCLC regime, the current is dominated by the injected charge carriers, and the J-V

characteristic follows the Mott-Gurney law:

J = (9/8) * ε₀ * εᵣ * µ * (V²/d³)

where ε₀ is the permittivity of free space, εᵣ is the relative permittivity of the material, µ is the

charge carrier mobility, V is the applied voltage, and d is the thickness of the organic layer.

By fitting the experimental J-V data to this equation, the charge carrier mobility can be

extracted.

Experimental Workflow for Charge Mobility
Measurement
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The following diagram illustrates a generalized workflow for the experimental determination of

charge carrier mobility in organic semiconductors.
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Caption: Generalized workflow for charge mobility measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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